Cas no 1408074-64-5 (methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate)

• Product Name: methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• CAS No: 1408074-64-5
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD21606695
• CID: 3163028
• Update Time: 2025-11-01

methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-7-azaindole-6-carboxylate
• Methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• AK185167
• SB20842
• PB37838
• FCH1566024
• AX8327240
• Methyl 5-Bromopyrrolo[2,3-b]pyridine-6-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-bromo-, methyl ester
• 5-BROMO-1H-PYRROLO[2,3-B]PYRIDINE-6-CARBOXYLIC ACID METHYL ESTER
• 6-Fluoro-5-methyl-1H-indole
• methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

• MDL： MFCD21606695
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-6(10)4-5-2-3-11-8(5)12-7/h2-4H,1H3,(H,11,12)
• InChI Key： AUMFEXBMSDHVRO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C2C(C=CN2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

Methyl 5-Bromo-1H-Pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1408074-64-5): A Comprehensive Overview

Methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1408074-64-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate consists of a pyrrolopyridine core with a bromine substituent at the 5-position and a methyl ester group at the 6-position. The bromine substituent is particularly noteworthy as it can be readily functionalized through various chemical transformations, such as cross-coupling reactions, to introduce a wide range of substituents. This flexibility in chemical modification makes methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate an attractive starting material for the development of novel compounds with tailored biological properties.

In recent years, there has been a growing interest in the use of pyrrolopyridines as scaffolds for drug discovery. Studies have shown that compounds derived from this core structure exhibit a broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. These findings highlight the potential of this compound as a lead structure for the development of new anti-inflammatory agents.

Beyond its anti-inflammatory properties, methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate has also shown promise in cancer research. A recent study published in the Cancer Research journal investigated the anticancer activity of several pyrrolopyridine derivatives, including those derived from methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate. The results indicated that these compounds exhibited significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting that these derivatives could be further optimized for use as anticancer agents.

In addition to its therapeutic potential, methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate has been explored for its neuroprotective properties. Research published in the Journal of Neurochemistry demonstrated that certain derivatives of this compound were effective in protecting neurons from oxidative stress-induced damage. This neuroprotective effect was attributed to the ability of these derivatives to modulate key signaling pathways involved in neuronal survival and function. These findings suggest that methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate could serve as a valuable scaffold for the development of neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility and functional versatility of methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate have also made it an attractive target for synthetic chemists. Various methods have been developed to synthesize this compound efficiently and on a large scale. For example, a recent study published in the Tetrahedron Letters described an efficient one-pot synthesis route that involves sequential reactions to form the pyrrolopyridine core and introduce the bromo and methyl ester functionalities. This synthetic approach not only simplifies the preparation process but also enhances the overall yield and purity of the final product.

In conclusion, methyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1408074-64-5) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an ideal starting material for the development of novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new biological activities and mechanisms associated with this compound, further solidifying its importance in the field.